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Compound of Interest

Compound Name: 1,1,1,3,3,3-Hexafluoropropane

Cat. No.: B1216460

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of
1,1,1,3,3,3-hexafluoropropane (HFC-236fa) as a working fluid in thermodynamic power cycle
research, with a primary focus on the Organic Rankine Cycle (ORC).

Introduction to HFC-236fa in Power Cycles

HFC-236fa is a hydrofluorocarbon compound that has been investigated as a working fluid in
ORC systems for low to medium-temperature heat recovery applications.[1][2][3] Its
thermodynamic properties make it a potential candidate for converting waste heat into useful
power. HFC-236fa is non-flammable, has low toxicity, and possesses a zero Ozone Depletion
Potential (ODP), although its Global Warming Potential (GWP) is a consideration for
environmental impact assessments.[4][5]

Thermodynamic Properties of HFC-236fa

A thorough understanding of the thermodynamic properties of HFC-236fa is crucial for
designing and modeling ORC systems. The following table summarizes key properties:
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Property Value Units
Chemical Formula CsHzFs -
Molar Mass 152.04 g/mol
Boiling Point (at 1 atm) -1.4 °C
Critical Temperature 124.9 °C
Critical Pressure 3.20 MPa
Critical Density 525 kg/m 3

Ozone Depletion Potential
(ODP)

Global Warming Potential
(GWP, 100-yr)

9810 -

Performance Data in Organic Rankine Cycles

The performance of HFC-236fa in an ORC is dependent on the specific cycle configuration and
operating conditions. The following table presents a summary of performance data from various

studies.
Operating
Parameter Value . Source
Conditions
Varies with heat
Thermal Efficiency ~10-15% source/sink [1]

temperatures

o ] Dependent on
Cycle Efficiency Varies ) [1]
pressure ratio

) Dependent on system
Net Power Output Varies N [2]
scale and conditions
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Experimental Protocol: Performance Evaluation of
HFC-236fa in a Lab-Scale Organic Rankine Cycle

This protocol outlines the methodology for experimentally evaluating the performance of HFC-
236fa in a laboratory-scale ORC system.

Materials and Equipment

o HFC-236fa (purity = 99.5%)

e Organic Rankine Cycle test rig consisting of:

[e]

Working fluid pump

o

Evaporator (e.g., plate or shell-and-tube heat exchanger)

o

Expander (e.g., scroll, screw, or turbine)

[¢]

Condenser (e.g., plate or shell-and-tube heat exchanger)

Reservoir

[¢]

e Heat source (e.g., hot water bath, oil heater)

¢ Heat sink (e.g., cooling water circulator)

o Data acquisition system

o Temperature sensors (e.g., thermocouples, RTDs)

e Pressure transducers

e Flow meters (for working fluid and heat transfer fluids)

o Power meter (for expander output)

o Safety equipment (safety glasses, gloves, leak detector)
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Experimental Setup and Workflow

The following diagram illustrates the typical experimental workflow for an ORC system.
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Caption: Experimental workflow for an Organic Rankine Cycle system.

Procedure

e System Preparation:

o Perform a thorough leak check of the entire ORC system using an appropriate method
(e.g., pressurizing with nitrogen and using a leak detector).

o Evacuate the system to remove any non-condensable gases.
o Charge the system with the required amount of HFC-236fa.

e System Start-up:

o

Activate the heat source and the heat sink to achieve the desired inlet temperatures.

[¢]

Start the working fluid pump at a low speed and gradually increase to the set point.

[¢]

Adjust the expander speed and load.

o

Monitor the system parameters (temperatures, pressures, and flow rates) until steady-
state conditions are reached.

o Data Collection:
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o Once the system is stable, record all sensor readings using the data acquisition system for
a sufficient period to ensure data reliability.

o Measure the power output from the expander.

e System Shutdown:

[e]

Gradually decrease the heat source temperature.

o

Stop the working fluid pump.

[¢]

Allow the system to cool down to ambient temperature.

[¢]

If required, recover the HFC-236fa from the system into a suitable recovery cylinder.

Data Analysis and Calculations

The following diagram illustrates the logical relationship for calculating key performance metrics
of the ORC.

Measured Data

Calculatjons

P_in,evap T_out.evap P_out,evap

Q_in = rm_wf * (h_out,evap - h_in,evap)

n_th=W_net/Q_in

?

h_in,evap

W_net = W_exp - W_pump
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Caption: Logical flow for calculating ORC thermal efficiency.

Safety Precautions

e Always work in a well-ventilated area.
o Use appropriate personal protective equipment (PPE), including safety glasses and gloves.

o HFC-236fa is stored as a liquefied gas under pressure. Avoid contact with liquid HFC-236fa
to prevent frostbite.

e Ensure all system components are rated for the expected operating pressures and
temperatures.

o Have a refrigerant leak detector available and know the emergency procedures for a
refrigerant leak.

e At high temperatures, HFC-236fa can decompose to form hazardous substances. Ensure
the maximum operating temperature is below the decomposition temperature of the fluid.[6]

Conclusion

HFC-236fa presents itself as a viable working fluid for specific low to medium-temperature
ORC applications. Careful consideration of its thermodynamic properties, performance
characteristics, and safety requirements is essential for successful research and development
in this area. The protocols and data provided in this document serve as a foundational guide for
researchers entering this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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